{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• IUPAC Name: (4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• InChI: InChI=1S/C15H11ClN4O3S/c1-24-15-17-7-10(16)13(19-15)14(22)23-8-9-6-12(21)20-5-3-2-4-11(20)18-9/h2-7H,8H2,1H3
• InChI Key: UMTIMIQRXVSVPV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)OCC2=CC(=O)N3C=CC=CC3=N2)Cl
• Molecular Formula: C15H11ClN4O3S
• Molecular Weight: 362.8 g/mol

Description

4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives are a class of compounds that have been studied for their potential biological activities. They contain a pyrido[1,2-a]pyrimidine core structure with a keto group at the 4-position.

Synthesis Analysis

The synthesis of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives has been investigated using various methods. One such method involves the use of β-cyclodextrin as a catalyst for the synthesis of these derivatives via a cascade reaction of aldehydes, malanonitrile, and 2-aminopyridine in an aqueous medium at 65°C under ultrasonication. This procedure has the advantages of good yields, easy work-up, and environmentally friendly character.

Molecular Structure Analysis

The molecular structure of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives is characterized by a pyrido[1,2-a]pyrimidine core with a keto group at the 4-position. Further substitutions on the core structure can lead to a variety of derivatives with different properties.

Chemical Reactions Analysis

The chemical reactions involving 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives are largely dependent on the specific substitutions on the core structure. For instance, the synthesis of these derivatives often involves reactions with aldehydes, malanonitrile, and 2-aminopyridine.

Mechanism of Action

The mechanism of action of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives can vary depending on their specific structure and the biological target. For example, some derivatives have been studied for their anti-HIV-1 activity. Molecular docking studies suggest that these compounds bind into the active site of HIV-1 integrase, with the keto oxygen atom at the 4-position and a nitrogen atom of a heterocyclic ring moiety chelating a Mg2+ ion.

Future Directions

The future directions in the study of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives could involve the synthesis of new derivatives with different substitutions to explore their potential biological activities. The development of more efficient and environmentally friendly synthesis methods could also be a focus.